Cas no 2034232-76-1 (N-[(1H-1,3-benzodiazol-2-yl)methyl]-N-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide)

N-[(1H-1,3-benzodiazol-2-yl)methyl]-N-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide structure
2034232-76-1 structure
Product name:N-[(1H-1,3-benzodiazol-2-yl)methyl]-N-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
CAS No:2034232-76-1
MF:C17H19N5O
MW:309.3657
CID:5346300

N-[(1H-1,3-benzodiazol-2-yl)methyl]-N-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(1H-benzimidazol-2-ylmethyl)-N-methyl-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
    • N-((1H-benzo[d]imidazol-2-yl)methyl)-N-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide
    • N-[(1H-1,3-benzodiazol-2-yl)methyl]-N-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
    • Inchi: 1S/C17H19N5O/c1-22(9-16-20-13-4-2-3-5-14(13)21-16)17(23)11-6-7-12-15(8-11)19-10-18-12/h2-5,10-11H,6-9H2,1H3,(H,18,19)(H,20,21)
    • InChI Key: ZWFYFNCLOWETTA-UHFFFAOYSA-N
    • SMILES: O=C(C1([H])C([H])([H])C2=C(C([H])([H])C1([H])[H])N=C([H])N2[H])N(C([H])([H])[H])C([H])([H])C1=NC2=C([H])C([H])=C([H])C([H])=C2N1[H]

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 445
  • XLogP3: 1.3
  • Topological Polar Surface Area: 77.7

N-[(1H-1,3-benzodiazol-2-yl)methyl]-N-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6492-0500-20μmol
N-[(1H-1,3-benzodiazol-2-yl)methyl]-N-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
2034232-76-1
20μmol
$118.5 2023-09-08
Life Chemicals
F6492-0500-5mg
N-[(1H-1,3-benzodiazol-2-yl)methyl]-N-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
2034232-76-1
5mg
$103.5 2023-09-08
Life Chemicals
F6492-0500-5μmol
N-[(1H-1,3-benzodiazol-2-yl)methyl]-N-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
2034232-76-1
5μmol
$94.5 2023-09-08
Life Chemicals
F6492-0500-1mg
N-[(1H-1,3-benzodiazol-2-yl)methyl]-N-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
2034232-76-1
1mg
$81.0 2023-09-08
Life Chemicals
F6492-0500-4mg
N-[(1H-1,3-benzodiazol-2-yl)methyl]-N-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
2034232-76-1
4mg
$99.0 2023-09-08
Life Chemicals
F6492-0500-50mg
N-[(1H-1,3-benzodiazol-2-yl)methyl]-N-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
2034232-76-1
50mg
$240.0 2023-09-08
Life Chemicals
F6492-0500-2μmol
N-[(1H-1,3-benzodiazol-2-yl)methyl]-N-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
2034232-76-1
2μmol
$85.5 2023-09-08
Life Chemicals
F6492-0500-30mg
N-[(1H-1,3-benzodiazol-2-yl)methyl]-N-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
2034232-76-1
30mg
$178.5 2023-09-08
Life Chemicals
F6492-0500-10μmol
N-[(1H-1,3-benzodiazol-2-yl)methyl]-N-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
2034232-76-1
10μmol
$103.5 2023-09-08
Life Chemicals
F6492-0500-10mg
N-[(1H-1,3-benzodiazol-2-yl)methyl]-N-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
2034232-76-1
10mg
$118.5 2023-09-08

N-[(1H-1,3-benzodiazol-2-yl)methyl]-N-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide Related Literature

Additional information on N-[(1H-1,3-benzodiazol-2-yl)methyl]-N-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide

Comprehensive Overview of N-[(1H-1,3-benzodiazol-2-yl)methyl]-N-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide (CAS No. 2034232-76-1)

The compound N-[(1H-1,3-benzodiazol-2-yl)methyl]-N-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide, identified by its CAS No. 2034232-76-1, is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This benzodiazole-derived molecule exhibits a unique structural framework, combining a tetrahydro-1H-1,3-benzodiazole core with a carboxamide functional group. Such structural features make it a promising candidate for various biomedical applications, particularly in the development of novel therapeutic agents.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like N-[(1H-1,3-benzodiazol-2-yl)methyl]-N-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide due to their potential pharmacological properties. Researchers are particularly intrigued by its ability to interact with biological targets such as enzymes and receptors, which could pave the way for innovative treatments for diseases like cancer, neurodegenerative disorders, and metabolic syndromes. The compound's CAS No. 2034232-76-1 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research.

One of the key advantages of N-[(1H-1,3-benzodiazol-2-yl)methyl]-N-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide lies in its synthetic versatility. The presence of both benzodiazole and carboxamide moieties allows for extensive structural modifications, enabling chemists to fine-tune its properties for specific applications. This adaptability is crucial in drug design, where small changes in molecular structure can significantly impact efficacy and safety. Moreover, the compound's tetrahydro-1H-1,3-benzodiazole core contributes to its stability and bioavailability, making it an attractive scaffold for further development.

The rising demand for heterocyclic compounds in the pharmaceutical industry has led to increased scrutiny of molecules like N-[(1H-1,3-benzodiazol-2-yl)methyl]-N-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide. Researchers are actively investigating its mechanism of action, pharmacokinetics, and potential side effects to ensure its suitability for clinical use. The compound's CAS No. 2034232-76-1 often appears in discussions about drug discovery and medicinal chemistry, highlighting its importance in these fields.

Another area of interest is the environmental impact and sustainability of synthesizing N-[(1H-1,3-benzodiazol-2-yl)methyl]-N-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide. With the global push toward greener chemistry, scientists are exploring eco-friendly synthetic routes that minimize waste and reduce the use of hazardous reagents. This aligns with broader trends in the chemical industry, where sustainability is becoming a top priority. The compound's benzodiazole and carboxamide functionalities offer opportunities for innovative green synthesis techniques.

In conclusion, N-[(1H-1,3-benzodiazol-2-yl)methyl]-N-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide (CAS No. 2034232-76-1) represents a fascinating example of modern chemical innovation. Its unique structure, combined with its potential applications in medicine and beyond, makes it a subject of ongoing research and development. As the scientific community continues to unravel its properties and capabilities, this compound is likely to play a significant role in advancing both drug discovery and sustainable chemistry.

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